Cas no 84539-23-1 (2-Pyrimidinamine, 5-bromo-, 1-oxide)

• Product name: 2-Pyrimidinamine, 5-bromo-, 1-oxide
• CAS No: 84539-23-1
• MF: C₄H₄N₃OBr
• MW: 189.99806
• CID: 666993
• PubChem ID: 13068134

2-Pyrimidinamine, 5-bromo-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 5-bromo-, 1-oxide
• 5-bromo-1-hydroxypyrimidin-2-imine
• SCHEMBL3759097
• DTXSID80517242
• 84539-23-1
• 5-bromo-2-iminopyrimidin-1(2h)-ol

• Inchi： InChI=1S/C4H4BrN3O/c5-3-1-7-4(6)8(9)2-3/h1-2,6,9H
• InChI Key： XRSHHAYBGOOWFV-UHFFFAOYSA-N
• SMILES： C1=C(C=NC(=N)N1O)Br

Computed Properties

• Exact Mass: 188.95377g/mol
• Monoisotopic Mass: 188.95377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59.7Ų